Cas no 2228255-69-2 (5-(3-fluoro-5-methylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(3-fluoro-5-methylphenyl)-1,3-oxazolidin-2-one
• CAS No: 2228255-69-2
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 6126617
• PubChem ID: 165670228
• Update Time: 2025-10-30

5-(3-fluoro-5-methylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoro-5-methylphenyl)-1,3-oxazolidin-2-one
• EN300-1738902
• 2228255-69-2

• Inchi： 1S/C10H10FNO2/c1-6-2-7(4-8(11)3-6)9-5-12-10(13)14-9/h2-4,9H,5H2,1H3,(H,12,13)
• InChI Key： JKOOPWQHAIGVPR-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C1CNC(=O)O1

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(3-fluoro-5-methylphenyl)-1,3-oxazolidin-2-one

Introduction to 5-(3-Fluoro-5-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 2228255-69-2)

5-(3-Fluoro-5-methylphenyl)-1,3-oxazolidin-2-one, with the CAS number 2228255-69-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-oxazolidin-2-one ring and a substituted phenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 5-(3-fluoro-5-methylphenyl)-1,3-oxazolidin-2-one is particularly noteworthy due to the presence of the fluorine and methyl substituents on the phenyl ring. Fluorine atoms are known for their ability to modulate the physicochemical properties of molecules, often enhancing their metabolic stability and bioavailability. The methyl group, on the other hand, can influence the lipophilicity and receptor binding affinity of the compound.

Recent studies have explored the potential of 5-(3-fluoro-5-methylphenyl)-1,3-oxazolidin-2-one in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-(3-fluoro-5-methylphenyl)-1,3-oxazolidin-2-one can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, 5-(3-fluoro-5-methylphenyl)-1,3-oxazolidin-2-one has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and promoting tissue repair.

The pharmacokinetic profile of 5-(3-fluoro-5-methylphenyl)-1,3-oxazolidin-2-one has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it has been found to have low toxicity and minimal side effects, which are crucial factors for its potential use in long-term therapeutic regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(3-fluoro-5-methylphenyl)-1,3-oxazolidin-2-one in human subjects. Early results from phase I trials have been encouraging, with no significant adverse events reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating a broader range of diseases.

In conclusion, 5-(3-fluoro-5-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 2228255-69-2) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover its full potential, this compound may offer new hope for patients suffering from neurological disorders and inflammatory diseases.